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Introduction

Lipoxin A4 (LXA4) is an endogenous specialized pro-resolving mediator (SPM) that plays a
crucial role in the active resolution of inflammation. Its biological effects are primarily mediated
through the G protein-coupled receptor, ALX/FPR2 (also known as formyl peptide receptor 2).
This receptor is a key target for therapeutic interventions aimed at promoting the resolution of
inflammation in a variety of diseases. Immunohistochemistry (IHC) is a powerful technigue to
visualize the distribution and localization of ALX/FPR2 in tissues, providing valuable insights
into the sites of action of LXA4 and the potential for therapeutic targeting. These application
notes provide a detailed protocol and supporting information for the successful
immunohistochemical staining of ALX/FPR2 in formalin-fixed, paraffin-embedded (FFPE)
tissues.

Biological Context and Expression of ALX/FPR2
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ALX/FPR2 is expressed on a wide variety of cell types, reflecting its broad role in regulating
inflammatory responses.[1] Its expression is particularly prominent on immune cells, including
neutrophils, monocytes, macrophages, and lymphocytes.[1][2] Beyond the immune system,
ALX/FPR2 is also found on various non-myeloid cell types, such as epithelial cells in the
respiratory and gastrointestinal tracts, endothelial cells, and fibroblasts.[1][3] The expression of
ALX/FPR2 can be regulated by inflammatory mediators, with studies showing both
upregulation and downregulation in different disease contexts. For instance, increased
expression has been observed in the endometrium during the menstrual phase and in early
pregnancy, suggesting a role in tissue remodeling and implantation.[4][5] Conversely,
decreased ALX/FPR2 expression has been reported in severe asthma, potentially contributing
to unresolved inflammation.[6]

Data Presentation: Expression of ALX/FPR2 in
Human Tissues

The following tables summarize the expression of ALX/FPR2 in various human tissues based
on immunohistochemical studies. The scoring is semi-quantitative, taking into account both the
intensity of staining and the percentage of positive cells.

Table 1: Semi-Quantitative Scoring of ALX/FPR2 Expression in Human Tissues

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://en.wikipedia.org/wiki/Formyl_peptide_receptor_2
https://en.wikipedia.org/wiki/Formyl_peptide_receptor_2
https://pmc.ncbi.nlm.nih.gov/articles/PMC6314955/
https://en.wikipedia.org/wiki/Formyl_peptide_receptor_2
https://pmc.ncbi.nlm.nih.gov/articles/PMC2212233/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3139491/
https://rep.bioscientifica.com/view/journals/rep/142/2/345.xml
https://pubmed.ncbi.nlm.nih.gov/18583575/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13392738?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check

Availability & Pricing

o Percentage Overall
) Cellular Staining . .
Tissue L . of Positive Expression Reference
Localization Intensity
Cells Level
Respiratory
System
Nasal Epithelia
Moderate 50-75% Moderate [7]
Mucosa cells
Bronchial Epithelial Low to Low to
o 25-50% [8]
Epithelium cells Moderate Moderate
Alveolar Cytoplasmic, ] )
High >75% High [9]
Macrophages = Membranous
Gastrointestin
al System
Intestinal Epithelial
o Moderate 50-75% Moderate [3]
Epithelium cells
Epithelia
cells, Immune
) Moderate to Moderate to
Colon cellsin ) 50-75% ] [10]
] High High
lamina
propria
Reproductive
System
Endometrium  Glandular
(Menstrual epithelium, High >75% High [415]
Phase) Stromal cells
Myometrium Myocytes, ] ]
_ _ High >75% High [11]
(in labor) Neutrophils
Immune
System
_ Cytoplasmic, _ :
Neutrophils High >75% High [1][12]
Membranous
© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://pubmed.ncbi.nlm.nih.gov/24358628/
https://www.researchgate.net/figure/ALX-FPR2-expression-in-normal-and-CF-human-respiratory-epithelial-cells-ALX-FPR2_fig1_320472850
https://www.researchgate.net/figure/ALX-FPR2-and-chronic-inflammation-in-COPD-The-ALX-FPR2-complex-is-expressed-on_fig1_269186209
https://pmc.ncbi.nlm.nih.gov/articles/PMC2212233/
https://www.researchgate.net/publication/11835018_Lipoxin_A4_and_Aspirin-Triggered_15-Epi-Lipoxin_A4_Antagonize_TNF-_-Stimulated_Neutrophil-Enterocyte_Interactions_In_Vitro_and_Attenuate_TNF-_-Induced_Chemokine_Release_and_Colonocyte_Apoptosis_in_Hum
https://pmc.ncbi.nlm.nih.gov/articles/PMC3139491/
https://rep.bioscientifica.com/view/journals/rep/142/2/345.xml
https://pubmed.ncbi.nlm.nih.gov/20959513/
https://en.wikipedia.org/wiki/Formyl_peptide_receptor_2
https://pmc.ncbi.nlm.nih.gov/articles/PMC4338542/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13392738?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Monocytes/M

Cytoplasmic,

High >75% High [1][12]
acrophages Membranous
Other Tissues
Mononuclear
Aortic cells,
N Moderate 50-75% Moderate [2]
Adventitia Polymorphon
uclear cells
Submandibul Epithelial
Moderate 50-75% Moderate [13]
ar Gland cells

Disclaimer: Expression levels can vary depending on the specific antibody used, the

physiological state of the tissue, and the individual.

Experimental Protocols
Protocol 1: Immunohistochemistry for ALX/IFPR2 in
Formalin-Fixed, Paraffin-Embedded (FFPE) Tissues

This protocol outlines the key steps for visualizing ALX/FPR2 in FFPE tissue sections.

1. Deparaffinization and Rehydration:

e Immerse slides in two changes of xylene for 5 minutes each.

o Hydrate the sections by sequential immersion in:

o

o

[¢]

[¢]

100% ethanol, 2 changes for 3 minutes each.
95% ethanol for 3 minutes.
70% ethanol for 3 minutes.

50% ethanol for 3 minutes.

¢ Rinse with distilled water.
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. Antigen Retrieval (Heat-Induced Epitope Retrieval - HIER):
Immerse slides in a staining dish containing 10 mM Sodium Citrate buffer (pH 6.0).
Heat the solution to 95-100°C in a water bath or microwave oven.
Maintain the temperature for 20 minutes. Do not allow the solution to boil.
Allow the slides to cool in the buffer for 20-30 minutes at room temperature.
Rinse the slides with distilled water and then with phosphate-buffered saline (PBS).
. Blocking and Antibody Incubation:

Quench endogenous peroxidase activity by incubating sections in 3% hydrogen peroxide in
methanol for 15-20 minutes at room temperature.

Wash three times with PBS.

Block non-specific binding by incubating with a blocking solution (e.g., 5% normal goat
serum in PBS with 0.1% Triton X-100) for 1 hour at room temperature.

Incubate with the primary antibody against ALX/FPR2 (refer to manufacturer's datasheet for
recommended dilution) overnight at 4°C in a humidified chamber.

Wash three times with PBS.

Incubate with a biotinylated secondary antibody (e.g., goat anti-rabbit IgG) for 1 hour at room
temperature.

Wash three times with PBS.
. Detection and Counterstaining:

Incubate with an avidin-biotin-peroxidase complex (ABC) reagent for 30 minutes at room
temperature.

Wash three times with PBS.
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Develop the color by incubating with a diaminobenzidine (DAB) substrate solution until the

desired staining intensity is reached.

Rinse with distilled water to stop the reaction.
Counterstain with hematoxylin for 30-60 seconds.
"Blue" the sections in running tap water.

. Dehydration and Mounting:

Dehydrate the sections by sequential immersion in:

o 70% ethanol for 3 minutes.

o 95% ethanol for 3 minutes.

o 100% ethanol, 2 changes for 3 minutes each.

Clear in two changes of xylene for 5 minutes each.

Mount with a permanent mounting medium.

Visualization of Workflows and Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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